Cas no 1512676-50-4 (2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol
• CAS No: 1512676-50-4
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6614703
• PubChem ID: 83442860
• Update Time: 2025-06-11

2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol
• EN300-1913782
• 1512676-50-4

• Inchi： 1S/C8H9BrFNO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,12H,4,11H2
• InChI Key： OLVSUHCYAPJQLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CN)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol

Introduction to 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol (CAS No. 1512676-50-4)

2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service number 1512676-50-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a bromo and fluorine substituted aromatic ring coupled with an amino and hydroxyl functional group, has garnered attention due to its structural complexity and potential biological activity. The presence of these heteroatoms enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound's structure is characterized by a benzene ring substituted at the 2-position with a bromo atom and at the 6-position with a fluorine atom. This arrangement creates a system with electron-withdrawing effects that can modulate the reactivity of the adjacent functional groups. The amino group at the 1-position provides a nucleophilic center, while the hydroxyl group at the 3-position introduces polarity and potential hydrogen bonding capabilities. Such features are often exploited in drug design to improve solubility, binding affinity, and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules containing both bromo and fluorine substituents. These elements are known to enhance binding interactions with biological targets, often leading to increased efficacy and selectivity. For instance, bromo atoms can act as bioisosteres for chlorine or methyl groups, improving metabolic stability, while fluorine atoms can modulate lipophilicity and electronic properties of drug candidates. The combination of these two elements in 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol makes it an intriguing candidate for further exploration.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The aromatic ring system, coupled with the electron-withdrawing effects of the bromo and fluorine atoms, can serve as a scaffold for designing molecules that interact with protein kinases. Additionally, the presence of an amino group allows for further derivatization, enabling fine-tuning of pharmacokinetic properties.

One notable application of derivatives of this compound has been in the field of antiviral research. The structural motifs present in 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol have shown promise in inhibiting viral proteases and polymerases. For example, modifications to the aromatic ring or introduction of additional functional groups have led to compounds with enhanced antiviral activity against RNA viruses such as influenza and coronaviruses. The ability to modify this core structure while retaining its inherent biological activity makes it a versatile building block for drug discovery efforts.

The synthesis of 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and fluorination of an aromatic precursor followed by nucleophilic substitution to introduce the amino and hydroxyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications on the benzene ring. These synthetic strategies highlight the compound's synthetic utility and its potential for large-scale production if needed.

The chemical properties of this compound also make it suitable for use as an intermediate in polymer chemistry. The presence of both polar functional groups (amino and hydroxyl) allows for interactions with various polymer backbones, enabling the development of novel materials with tailored properties. For instance, polymers functionalized with this compound have shown improved biocompatibility due to their ability to form hydrogen bonds with biological molecules. This aspect opens up possibilities for applications in biomedicine, such as drug delivery systems or tissue engineering scaffolds.

Economic considerations also play a crucial role in evaluating compounds like 2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol. The cost-effectiveness of its synthesis and scalability are important factors that determine its commercial viability. Recent advancements in green chemistry have led to more sustainable synthetic methods that reduce waste generation and energy consumption without compromising yield or purity. Such innovations align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

The regulatory landscape surrounding new chemical entities like this one is another critical aspect that influences its development pipeline. Regulatory agencies require extensive characterization data before approving new compounds for therapeutic use or industrial applications. This includes toxicological studies, pharmacokinetic assessments, and clinical trials when necessary. Companies investing in derivatives of this compound must navigate these regulatory pathways carefully to ensure compliance with safety standards while advancing their research objectives.

In conclusion,2-amino-1-(2-bromo-6-fluorophenyl)ethan-1-ol, identified by CAS No. 1512676-50-4, represents a promising chemical entity with diverse applications across pharmaceuticals, polymers,and material science domains Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics,advanced materials,and sustainable industrial processes As our understanding grows regarding its biological activity,synthetic pathways,and economic feasibility we can anticipate increasingly innovative uses emerging from ongoing investigations into this versatile molecule